Cas no 790636-39-4 (4-((1R)-1-AMINOETHYL)-3-FLUOROBENZOIC ACID)

• Product Name: 4-((1R)-1-AMINOETHYL)-3-FLUOROBENZOIC ACID
• CAS No: 790636-39-4
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5580629
• PubChem ID: 12109154
• Update Time: 2023-08-10

4-((1R)-1-AMINOETHYL)-3-FLUOROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-((1R)-1-AMINOETHYL)-3-FLUOROBENZOIC ACID
• Benzoic acid, 4-[(1R)-1-aminoethyl]-3-fluoro-
• 790636-39-4
• N14661
• 4-((1r)-1-aminoethyl)-3-fluorobenzoicacid

• Inchi： 1S/C9H10FNO2/c1-5(11)7-3-2-6(9(12)13)4-8(7)10/h2-5H,11H2,1H3,(H,12,13)/t5-/m1/s1
• InChI Key： JDIRVADCQXJBPK-RXMQYKEDSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1[C@@H](C)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 308.6±32.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)